Cas no 1565048-62-5 (4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine
• CAS No: 1565048-62-5
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• MDL: MFCD26382240
• CID: 5579421
• PubChem ID: 91811934
• Update Time: 2025-10-28

4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-

• MDL： MFCD26382240
• Inchi： 1S/C11H15N5/c1-3-12-5-8-15(7-1)11-10-2-4-14-16(10)9-6-13-11/h2,4,6,9,12H,1,3,5,7-8H2
• InChI Key： XMGPHPBVUZLQNI-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CCCNCC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 10.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine

4-(1,4-Diazepan-1-yl)Pyrazolo[1,5-a]Pyrazine: A Comprehensive Overview

The compound with CAS No. 1565048-62-5, known as 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are heterocyclic compounds with a fused pyrazole and pyrazine ring system. The presence of the 1,4-diazepane moiety introduces unique structural and functional properties to this molecule, making it a subject of interest for researchers exploring its potential applications in drug discovery and materials science.

Pyrazolo[1,5-a]pyrazine is a bicyclic structure characterized by two nitrogen atoms in each ring. The fusion of these rings creates a rigid framework that can exhibit diverse electronic properties. The substitution at the 4-position with a 1,4-diazepan-1-yl group further enhances the molecule's complexity and functional diversity. This substitution pattern allows for potential interactions with biological targets, making it a promising candidate for medicinal chemistry research.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine in the development of novel therapeutic agents. Researchers have explored its potential as a scaffold for designing inhibitors of various enzymes and receptors. For instance, its ability to form hydrogen bonds and π-π interactions makes it an attractive candidate for targeting protein kinases or G-protein coupled receptors (GPCRs), which are critical in numerous pathological processes.

The synthesis of 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This is followed by substitution reactions to introduce the 1,4-diazepane moiety. Recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency and scalability of these processes. Such developments are crucial for transitioning from laboratory-scale synthesis to industrial production.

In terms of biological activity, 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine has shown promising results in preliminary assays targeting cancer-related pathways. Its ability to modulate key enzymes involved in cell proliferation and apoptosis suggests its potential as an anticancer agent. Furthermore, its structural flexibility allows for further optimization to improve potency and selectivity.

From a materials science perspective, the electronic properties of pyrazolo[1,5-a]pyrazine derivatives make them suitable candidates for applications in organic electronics. The incorporation of the 1,4-diazepane group could enhance their conductivity or stability under various conditions. This dual relevance in both medicinal chemistry and materials science underscores the versatility of this compound.

As research on CAS No. 1565048-62-5 continues to evolve, collaborations between chemists and biologists are expected to yield deeper insights into its therapeutic potential. The integration of computational chemistry tools with experimental studies will further accelerate the discovery process. By leveraging state-of-the-art technologies such as machine learning algorithms for virtual screening and high-throughput synthesis platforms, researchers can efficiently explore the vast chemical space around this compound.

In conclusion, 4-(1,4-diazepan-1-yl)pyrazolo[1,5-a]pyrazine represents a compelling example of how structural diversity can lead to multifaceted applications in modern science. Its unique properties position it as a valuable tool for advancing both pharmacological research and materials development. As scientific understanding deepens and technological capabilities expand, this compound is poised to play an increasingly important role in addressing some of today's most pressing challenges in health and technology.